Cas no 2229389-75-5 (O-2-methyl-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine)
O-2-methyl-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine Chemical and Physical Properties
Names and Identifiers
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- O-2-methyl-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine
- 2229389-75-5
- EN300-1729566
- O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine
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- Inchi: 1S/C8H15N3O/c1-8(2,12-9)4-7-11-6-3-5-10-11/h3,5-6H,4,7,9H2,1-2H3
- InChI Key: NDAHTZMWQGGNKI-UHFFFAOYSA-N
- SMILES: O(C(C)(C)CCN1C=CC=N1)N
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 53.1Ų
O-2-methyl-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729566-1g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-5g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 5g |
$3396.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-10g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 10g |
$5037.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-0.05g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-0.1g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-0.25g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-0.5g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-1.0g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-1729566-2.5g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1729566-5.0g |
O-[2-methyl-4-(1H-pyrazol-1-yl)butan-2-yl]hydroxylamine |
2229389-75-5 | 5g |
$3396.0 | 2023-05-23 |
O-2-methyl-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on O-2-methyl-4-(1H-pyrazol-1-yl)butan-2-ylhydroxylamine
O-2-Methyl-4-(1H-Pyrazol-1-Yl)Butan-2-YlHydroxylamine: A Comprehensive Overview
O-2-Methyl-4-(1H-Pyrazol-1-Yl)Butan-2-YlHydroxylamine, also known by its CAS number 222938975, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a hydroxylamine group with a substituted pyrazole ring, making it a valuable tool for exploring novel therapeutic agents.
The structure of O-2-Methyl derivative is characterized by a methyl group attached to the hydroxylamine moiety, which enhances its stability and reactivity. The presence of the 1H-Pyrazol ring introduces additional functional groups that can participate in various chemical reactions, including hydrogen bonding and π-interactions. These properties make the compound versatile for use in synthesizing bioactive molecules.
Recent studies have highlighted the potential of O-2-Methyl derivatives in targeting specific biological pathways. For instance, research has shown that compounds with similar structures can modulate enzyme activity, making them promising candidates for treating diseases such as cancer and neurodegenerative disorders. The Butan chain in this compound provides flexibility, allowing it to interact with diverse biological targets.
In terms of synthesis, O-2-Methyl derivatives are typically prepared through multi-step organic reactions, often involving nucleophilic substitutions or reductions. The incorporation of the Pyrazole ring requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process, making it more efficient and scalable.
The biological activity of O-2-Methyl-4-(1H-Pyrazol)-Butan-YlHydroxylamine has been extensively studied using in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be leveraged for developing new treatments for chronic diseases. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system disorders.
Sustainability is another critical aspect of this compound's development. Researchers are exploring green chemistry approaches to synthesize O-2-Methyl-< strong>4-(1H-Pyrazol) strong>-< strong>Butan strong>-< strong>YlHydroxylamine strong>, reducing environmental impact while maintaining high quality standards. Biocatalytic methods and recyclable catalysts are being investigated to enhance the eco-friendliness of the production process.
In conclusion, < strong>O-2-Methyl strong>-< strong>4-(1H-Pyrazol) strong>-< strong>Butan strong>-< strong>YlHydroxylamine strong>, with its unique chemical structure and promising biological properties, represents a significant advancement in organic synthesis and drug discovery. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.
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